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Compound of Interest

Compound Name: ML406
CAS No.: 774589-47-8
Cat. No.: B15622952
Get Quote
. J

For researchers, scientists, and drug development professionals working with ML406, a small
molecule anti-tubercular agent, ensuring safe handling and proper disposal is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure laboratory environment. ML406, identified by CAS number
774589-47-8, requires careful handling due to its potential hazards.

Personal Protective Equipment (PPE)

When handling ML406, particularly in its powdered form, a comprehensive suite of personal
protective equipment is mandatory to minimize exposure risk.
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PPE Category Item Specification

) ) Must be worn at all times in the
] Safety Glasses with Side ]
Eye Protection ) laboratory where ML406 is
Shields or Goggles
handled.

Should be worn to prevent skin
) o contact. Double gloving is
Hand Protection Nitrile Gloves )
recommended when handling

the pure compound.

A fully buttoned lab coat must
Body Protection Laboratory Coat be worn to protect skin and

clothing.

All weighing and handling of
powdered ML406 should be
) ) Fume Hood or Ventilated performed in a certified
Respiratory Protection )
Enclosure chemical fume hood or other
ventilated enclosure to prevent

inhalation of dust.

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is crucial for the safe handling and storage of ML406.
Preparation and Handling:

o Designated Area: All work with ML406 should be conducted in a designated area within the

laboratory.
o Ventilation: Handle the compound exclusively in a properly functioning chemical fume hood.

» Weighing: When weighing the powdered form, use an analytical balance inside a ventilated
enclosure.

» Solution Preparation: Prepare solutions within the fume hood. Avoid generating aerosols.
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» Hygiene: Wash hands thoroughly with soap and water after handling ML406, even if gloves

were worn.
Storage:
o Container: Store ML406 in a tightly sealed, clearly labeled container.

o Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Access: Restrict access to authorized personnel only.

Disposal Plan

Proper disposal of ML406 and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

¢ Solid Waste: All disposable materials contaminated with ML406, such as gloves, weighing
paper, and pipette tips, should be collected in a designated, sealed hazardous waste
container.

e Liquid Waste: Solutions containing ML406 should be collected in a separate, clearly labeled
hazardous liquid waste container.

Disposal Procedure:

o Labeling: Ensure all waste containers are accurately labeled with the contents, including
"Hazardous Waste" and the name "ML406".

o Collection: Follow your institution's guidelines for the collection and disposal of chemical
waste. Do not dispose of ML406 down the drain or in regular trash.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
for specific disposal instructions and to arrange for waste pickup.
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Logical Workflow for Handling ML406

The following diagram illustrates the standard operating procedure for working with ML406,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of ML406.
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e To cite this document: BenchChem. [Essential Safety and Handling Guidelines for ML406].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622952/docs#essential-safety-and-handling-
guidelines-for-ml406]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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